Cas no 5328-96-1 (3-(2-aminophenyl)-2-phenylacrylic Acid)
5328-96-1 structure
Product Name:3-(2-aminophenyl)-2-phenylacrylic Acid
CAS No:5328-96-1
MF:C15H13NO2
MW:239.269223928452
CID:1581548
Update Time:2024-08-24
3-(2-aminophenyl)-2-phenylacrylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-aminophenyl)-2-phenylacrylic Acid
- (Z)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)acrylonitrile
- ZINC04826498
- 3c-(2-Amino-phenyl)-2-phenyl-acrylsaeure
- NSC287555
- 3c-(2-amino-phenyl)-2-phenyl-acrylic acid
- ST50556610
- (2E)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)prop-2-enenitrile
- (Z)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)acrylonitrile; ZINC04826498; 3c-(2-Amino-phenyl)-2-phenyl-acrylsaeure; NSC287555; 3c-(2-amino-phenyl)-2-phenyl-acrylic acid; ST50556610; (2E)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)prop-2-enenitrile;
- Benzeneacetic acid, α-[(2-aminophenyl)methylene]-
-
- Inchi: 1S/C15H13NO2/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-10H,16H2,(H,17,18)
- InChI Key: XCTOVUZGSGGMPY-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C1=CC=CC=C1)=CC1=CC=CC=C1N
Computed Properties
- Exact Mass: 239.09469
- Monoisotopic Mass: 239.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.8
- Tautomer Count: 4
- Surface Charge: 0
Experimental Properties
- Density: 1.318
- Melting Point: 184-185 °C
- Boiling Point: 392.6±30.0 °C(Predicted)
- Refractive Index: 1.592
- PSA: 63.32
- LogP: 3.47520
- pka: 4.08±0.10(Predicted)
3-(2-aminophenyl)-2-phenylacrylic Acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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